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Compound of Interest

Compound Name:
1,3-Dichloro-6-

methoxyisoquinoline

Cat. No.: B1344057 Get Quote

Disclaimer: Detailed experimental data for 1,3-dichloro-6-methoxyisoquinoline is limited in

publicly accessible scientific literature and databases. This guide has been constructed using

available information on structurally similar compounds, including 1,3-dichloroisoquinoline and

1,3-dichloro-6,7-dimethoxyisoquinoline, to provide a comprehensive overview of its predicted

properties, synthesis, and reactivity. All predicted data should be confirmed through

experimental validation.

Structure and IUPAC Name
The compound with the name 1,3-dichloro-6-methoxyisoquinoline has a defined chemical

structure consisting of an isoquinoline core chlorinated at positions 1 and 3, and a methoxy

group attached at position 6.

IUPAC Name: 1,3-dichloro-6-methoxyisoquinoline

Molecular Formula: C₁₀H₇Cl₂NO

Canonical SMILES: COC1=CC2=C(C=C1)C(=NC(=C2)Cl)Cl

Chemical Structure:
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Caption: Chemical structure of 1,3-dichloro-6-methoxyisoquinoline.
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Physicochemical Properties
Quantitative data for 1,3-dichloro-6-methoxyisoquinoline is not readily available. The

following table presents data for the closely related analogs, 1,3-dichloroisoquinoline and 1,3-

dichloro-6,7-dimethoxyisoquinoline, to provide an estimate of the expected properties.

Property
1,3-
Dichloroisoquinoli
ne

1,3-Dichloro-6,7-
dimethoxyisoquino
line

Predicted: 1,3-
Dichloro-6-
methoxyisoquinoli
ne

Molecular Weight 198.05 g/mol [1] 258.10 g/mol [2] ~228.08 g/mol

Melting Point 121-122 °C[3] Not Available
Likely a solid at room

temperature

Boiling Point Not Available
387.5±37.0 °C

(Predicted)[4]
Expected to be high

CAS Number 7742-73-6[1] 24623-42-5[2][5]
Not assigned or not

found

Proposed Synthetic Pathway
A plausible synthetic route to 1,3-dichloro-6-methoxyisoquinoline can be conceptualized

based on established methods for isoquinoline synthesis, such as the Bischler-Napieralski

reaction, followed by functional group manipulations.
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3-Methoxyphenethylamine

Formylation
(HCOOH or Acetic Formic Anhydride)

N-(3-Methoxyphenethyl)formamide

Bischler-Napieralski Reaction
(POCl₃, P₂O₅)

6-Methoxy-3,4-dihydroisoquinoline

Aromatization
(Pd/C, S, or MnO₂)

6-Methoxyisoquinoline

Oxidation & Dichlorination
(e.g., POCl₃, PCl₅)

1,3-Dichloro-6-methoxyisoquinoline
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1,3-Dichloro-6-methoxyisoquinoline

1-Substituted-3-chloro-6-methoxyisoquinoline

Selective Substitution at C-1

Nucleophile 1
(e.g., R-NH₂)

1,3-Disubstituted-6-methoxyisoquinoline

Substitution at C-3

Nucleophile 2
(e.g., R'-OH)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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